Cas no 897086-94-1 (2-(3-azetidinyloxy)-pyridine 2hcl)

• Product Name: 2-(3-azetidinyloxy)-pyridine 2hcl
• CAS No: 897086-94-1
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 2811777
• PubChem ID: 59418282
• Update Time: 2025-10-29

2-(3-azetidinyloxy)-pyridine 2hcl Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yloxy)pyridine
• 2-[(Azetidin-3-yl)oxy]pyridine
• Pyridine, 2-(3-azetidinyloxy)-
• 2-(3-azetidinyloxy)-pyridine 2hcl

• Inchi： 1S/C8H10N2O/c1-2-4-10-8(3-1)11-7-5-9-6-7/h1-4,7,9H,5-6H2
• InChI Key： QQMCPYJKGBZIMO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 0.6
• Topological Polar Surface Area: 34.2

Additional information on 2-(3-azetidinyloxy)-pyridine 2hcl

Introduction to 2-(3-azetidinyloxy)-pyridine 2HCl (CAS No. 897086-94-1)

2-(3-azetidinyloxy)-pyridine 2HCl is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 897086-94-1, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both azetidine and pyridine moieties in its molecular structure imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for synthetic chemists and pharmacologists.

The pyridine moiety is a well-known heterocyclic aromatic compound that serves as a key structural component in numerous pharmaceuticals. Its nitrogen atom contributes to hydrogen bonding capabilities, enhancing interactions with biological targets. In contrast, the 3-azetidinyloxy group introduces a flexible, three-membered ring that can influence the compound's solubility, metabolic stability, and binding affinity. This combination of structural features makes 2-(3-azetidinyloxy)-pyridine 2HCl a promising candidate for further exploration in medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The azetidine ring, being a small-membered heterocycle, is particularly interesting due to its ability to mimic certain biological functionalities while maintaining structural simplicity. This has led to increased interest in azetidine derivatives as intermediates in synthesizing bioactive molecules. The chloride salt form (2HCl) of this compound enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations.

In the context of modern pharmaceutical research, 2-(3-azetidinyloxy)-pyridine 2HCl has been investigated for its potential role in modulating enzyme activity and receptor interactions. Studies have suggested that this compound may exhibit inhibitory effects on certain kinases and phosphodiesterases, which are pivotal targets in treating chronic diseases such as cancer and inflammatory disorders. The pyridine moiety's ability to engage with metal ions also opens avenues for developing metallodrugs, where coordination complexes of this compound could exhibit enhanced therapeutic efficacy.

The synthesis of 2-(3-azetidinyloxy)-pyridine 2HCl involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions between halogenated pyridines and azetidine derivatives, followed by hydrochlorination to obtain the final product. Advances in catalytic methods have improved the efficiency of these synthetic pathways, allowing for scalable production of this compound for research purposes.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 2-(3-azetidinyloxy)-pyridine 2HCl with biological targets. These studies have revealed insights into how the compound's structural features contribute to its binding affinity and selectivity. For instance, the flexibility of the 3-azetidinyloxy group allows it to adopt multiple conformations that can optimize interactions with protein binding pockets. Such insights are crucial for designing derivatives with improved pharmacological properties.

The pharmacokinetic profile of 2-(3-azetidinyloxy)-pyridine 2HCl is another area of active investigation. Preliminary studies indicate that this compound exhibits moderate oral bioavailability and favorable metabolic stability, suggesting its potential for clinical development. However, further research is needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties. These studies will guide optimization efforts aimed at enhancing drug-like characteristics and reducing potential side effects.

Application-specific research has explored the use of 2-(3-azetidinyloxy)-pyridine 2HCl in various therapeutic contexts. For example, its inhibitory activity against certain enzymes has been tested in preclinical models of cancer and neurodegenerative diseases. Additionally, its ability to form coordination complexes with metal ions has prompted investigations into its potential as an anticancer agent. These applications underscore the compound's versatility and highlight its significance as a building block for novel therapeutics.

The future direction of research on 2-(3-azetidinyloxy)-pyridine 2HCl is likely to focus on expanding its chemical space through derivatization strategies. By modifying either the pyridine or azetidine moieties, researchers can generate libraries of analogs with tailored biological activities. High-throughput screening techniques combined with structure-activity relationship (SAR) studies will be instrumental in identifying lead compounds for further development.

In conclusion, 2-(3-azetidinyloxy)-pyridine 2HCl (CAS No. 897086-94-1) represents a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.